Cas no 921938-94-5 (3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate)
3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-isocyanatophenoxy)-6-methylpyrazine
- 3-[(6-Methylpyrazin-2-yl)oxy]phenyl isocyanate 97
- 3-[(6-Methylpyrazin-2-yl)oxy]phenyl isocyanate
- 921938-94-5
- MFCD09817524
- DTXSID40640383
- SCHEMBL2489828
- LCRVXXVLPQYITG-UHFFFAOYSA-N
- PS-10263
- AKOS037655275
- FT-0761373
- 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate
-
- MDL: MFCD09817524
- Inchi: 1S/C12H9N3O2/c1-9-6-13-7-12(15-9)17-11-4-2-3-10(5-11)14-8-16/h2-7H,1H3
- InChI Key: LCRVXXVLPQYITG-UHFFFAOYSA-N
- SMILES: O(C1C=NC=C(C)N=1)C1C=CC=C(C=1)N=C=O
Computed Properties
- Exact Mass: 227.06900
- Monoisotopic Mass: 227.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 350.3±42.0 °C at 760 mmHg
- Flash Point: 165.7±27.9 °C
- PSA: 64.44000
- LogP: 2.54460
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M343325-2.5mg |
3-[(6-Methylpyrazin-2-yl)oxy]phenyl Isocyanate |
921938-94-5 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M343325-5mg |
3-[(6-Methylpyrazin-2-yl)oxy]phenyl Isocyanate |
921938-94-5 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M343325-25mg |
3-[(6-Methylpyrazin-2-yl)oxy]phenyl Isocyanate |
921938-94-5 | 25mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB222845-250 mg |
2-(3-Isocyanatophenoxy)-6-methylpyrazine, 97%; . |
921938-94-5 | 97% | 250 mg |
€109.50 | 2023-07-20 | |
| abcr | AB222845-250mg |
2-(3-Isocyanatophenoxy)-6-methylpyrazine, 97%; . |
921938-94-5 | 97% | 250mg |
€109.50 | 2025-04-15 | |
| Ambeed | A976473-1g |
3-[(6-Methylpyrazin-2-yl)oxy]phenyl isocyanate |
921938-94-5 | 97% | 1g |
$396.0 | 2025-04-15 |
3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate
Recent Advances in the Study of 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate (CAS: 921938-94-5)
3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate (CAS: 921938-94-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isocyanate functional group and pyrazine moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its reactivity, biological activity, and utility as a building block for more complex molecular architectures.
One of the primary areas of interest is the compound's role in the synthesis of urea derivatives, which are pivotal in the development of kinase inhibitors and other therapeutic agents. The isocyanate group in 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate readily reacts with amines to form ureas, a reaction that is widely utilized in medicinal chemistry. Recent publications have highlighted its use in the design of novel inhibitors targeting specific kinases involved in cancer and inflammatory diseases.
In addition to its synthetic utility, the biological activity of 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate has been investigated. Preliminary studies suggest that the compound exhibits moderate inhibitory activity against certain enzymes, making it a candidate for further optimization. Researchers have also explored its potential as a probe molecule in chemical biology studies, leveraging its reactivity to label and study protein targets.
The stability and handling of 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate have also been subjects of recent research. Given the reactive nature of isocyanates, studies have focused on developing safe and efficient protocols for its use in laboratory settings. Advances in protective group strategies and solvent systems have been reported, enhancing the compound's practicality in synthetic applications.
Looking ahead, the continued exploration of 3-(6-Methylpyrazin-2-yl)oxyphenyl Isocyanate is expected to yield further insights into its applications. Ongoing research aims to expand its utility in drug discovery, particularly in the development of targeted therapies. Collaborative efforts between academic and industrial researchers are likely to drive innovation in this area, paving the way for new therapeutic candidates.
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